Europium(2+);oxygen(2-);dihydroxide
Description
Europium(II) hydroxide, with the formula Eu(OH)₂, is a divalent europium compound notable for its unique redox chemistry. Europium is exceptional among lanthanides for its stable +2 oxidation state, which arises from its electronic configuration (4f⁷ for Eu²+ vs. 4f⁶ for Eu³+) . While Eu(III) hydroxide (Eu(OH)₃) is more commonly studied, Eu(II) hydroxide is synthesized under reducing conditions, often via electrochemical reduction or using strong reducing agents in aqueous solutions.
Properties
IUPAC Name |
europium(2+);oxygen(2-);dihydroxide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2Eu.2H2O.O/h;;2*1H2;/q2*+2;;;-2/p-2 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UOANTBJHGMWFOC-UHFFFAOYSA-L | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[OH-].[OH-].[O-2].[Eu+2].[Eu+2] | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Eu2H2O3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.94 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
Europium(II) hydroxide can be synthesized through the reaction of metallic europium with a sodium hydroxide solution. The reaction typically involves dissolving europium metal in a 10 mol/L sodium hydroxide solution, resulting in the formation of europium(II) hydroxide .
Industrial Production Methods
Industrial production of europium(II) hydroxide often involves the reduction of europium(III) oxide with metallic europium at high temperatures. This method ensures the formation of europium(II) hydroxide with high purity and yield .
Chemical Reactions Analysis
Types of Reactions
Europium(II) hydroxide undergoes various chemical reactions, including:
Oxidation: Europium(II) hydroxide can be oxidized to europium(III) hydroxide in the presence of oxidizing agents.
Reduction: It can be reduced back to europium metal under specific conditions.
Substitution: Europium(II) hydroxide can participate in substitution reactions with other metal hydroxides or oxides.
Common Reagents and Conditions
Common reagents used in reactions involving europium(II) hydroxide include oxidizing agents like hydrogen peroxide and reducing agents such as hydrogen gas. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired products are formed .
Major Products Formed
The major products formed from reactions involving europium(II) hydroxide include europium(III) hydroxide, europium oxide, and europium metal, depending on the specific reaction conditions and reagents used .
Scientific Research Applications
Properties of Europium(II) Hydroxide
Europium(II) hydroxide can exist in various forms, including the dihydrate (Eu(OH)₂·H₂O). It is characterized by its orthorhombic crystal structure and thermal stability, which allows it to decompose into europium(II) oxide (EuO) upon heating. The compound is also known for its susceptibility to oxidation in air, converting to europium(III) hydroxide.
Advanced Materials
Spintronics and Magnetic Materials
- Europium(II) hydroxide has been investigated for its potential use in spintronic devices. Its ferromagnetic properties make it a candidate for applications in spin filters, which selectively allow electrons of specific spins to pass through, enhancing the efficiency of electronic devices .
Thin Film Technology
- The ability to create thin films of europium compounds, including europium(II) hydroxide, opens avenues for their application in semiconductor technology. These films can be deposited on substrates like silicon to develop advanced electronic components with improved performance characteristics .
Medical Applications
Magnetic Resonance Imaging (MRI)
- Europium ions exhibit unique magnetic properties that can be exploited in MRI as contrast agents. The coordination chemistry of europium allows for the design of complexes that enhance imaging contrast through optimized water exchange rates and stability against oxidation . Research indicates that ligand modifications can significantly improve the electrochemical properties of europium-containing complexes, making them suitable for use as responsive contrast agents in biological systems .
Luminescence and Display Technologies
Phosphorescent Materials
- Europium compounds are well-known for their luminescent properties. Europium(II) hydroxide can be utilized in phosphorescent materials that emit light when excited by radiation. This property is particularly valuable in display technologies and lighting applications where high brightness and color purity are essential .
LED Technologies
- The incorporation of europium ions into LED materials enhances their efficiency and color rendering capabilities. The tunable luminescent properties of europium allow for the development of LEDs with specific emission spectra, suitable for various lighting applications .
Catalysis
Catalytic Applications
- Europium(II) hydroxide has shown potential as a catalyst in various chemical reactions due to its ability to stabilize reactive intermediates. Its unique oxidation states provide opportunities for catalyzing redox reactions, making it valuable in organic synthesis and environmental applications .
Mechanism of Action
The mechanism by which europium(II) hydroxide exerts its effects is primarily related to its ability to undergo redox reactions. The europium ions can switch between the +2 and +3 oxidation states, allowing for the modulation of its magnetic and optical properties. This redox behavior is crucial for its applications in materials science and imaging technologies .
Comparison with Similar Compounds
Key Properties :
- Solubility : Eu(OH)₂ is sparingly soluble in water, but quantitative data are scarce due to its instability. In contrast, Eu(OH)₃ has a solubility constant (Ksp) of $1.538 \times 10^{-5}$ at 20°C .
- Structure : Eu²+ has an ionic radius of 1.31 Å (8-coordinate), larger than Eu³+ (1.12 Å), leading to distinct lattice arrangements in hydroxide phases .
- Reactivity : Eu(OH)₂ reacts with acids to form Eu²+ salts and decomposes upon exposure to air, forming Eu(OH)₃ and europium oxide (EuO) .
Comparison with Europium(III) Hydroxide
Key Differences :
- Coordination Chemistry : Eu²+ prefers larger coordination numbers (e.g., 8–9) compared to Eu³+ (6–8), influencing ligand-binding preferences in separation science .
- Redox Stability : Eu(OH)₂ is metastable and oxidizes readily, whereas Eu(OH)₃ is thermodynamically stable in aerobic environments .
Comparison with Divalent Alkaline Earth Hydroxides
| Property | Eu(OH)₂ | Ca(OH)₂ | Ba(OH)₂ |
|---|---|---|---|
| Ionic Radius (Å) | 1.31 (Eu²+) | 1.12 (Ca²+) | 1.42 (Ba²+) |
| Solubility (g/100 mL) | Low (oxidizes) | 0.189 (20°C) | 3.84 (20°C) |
| Basicity | Weak | Moderate | Strong |
Insights :
- Eu²+’s larger ionic radius compared to Ca²+ results in lower lattice energy, but its redox instability limits practical applications in contrast to alkaline earth hydroxides.
- Eu(OH)₂’s solubility is closer to Sr(OH)₂ (0.41 g/100 mL), reflecting lanthanide contraction effects .
Comparison with Trivalent Lanthanide Hydroxides
Most lanthanides (e.g., Gd, Sm) form stable +3 hydroxides. Eu(OH)₂’s divalency provides unique comparative insights:
| Property | Eu(OH)₂ | Gd(OH)₃ | Sm(OH)₃ |
|---|---|---|---|
| Oxidation State | +2 | +3 | +3 |
| Ionic Radius (Å) | 1.31 (Eu²+) | 1.08 (Gd³+) | 1.10 (Sm³+) |
| Redox Activity | High (oxidizes to Eu³+) | None | None |
Biological Activity
Europium(II) dihydroxide (Eu(OH)₂), a compound of europium, has garnered attention in recent years for its potential biological activities. This article delves into its synthesis, properties, and various biological functions, supported by empirical data and case studies.
Europium(II) dihydroxide is an inorganic compound characterized by its low toxicity and biocompatibility, making it a promising candidate for biomedical applications. The compound can be synthesized through various methods, including the reaction of europium metal with sodium hydroxide solutions or through reduction processes involving europium(III) precursors .
2. Synthesis and Properties
2.1 Synthesis Methods
- Reaction with Sodium Hydroxide : Europium metal reacts with concentrated sodium hydroxide to produce Eu(OH)₂.
- Reduction of Europium(III) : Using reducing agents like zinc or lithium in the presence of hydroxides can yield Eu(OH)₂.
2.2 Physical Properties
- Crystal Structure : Eu(OH)₂ typically crystallizes in an orthorhombic system, exhibiting stability under controlled conditions but is prone to oxidation in air .
- Thermal Stability : The compound decomposes upon heating, transitioning to europium oxide (EuO) at elevated temperatures.
3. Biological Activity
Recent studies have highlighted the multifaceted biological activities of europium-containing compounds, particularly focusing on the following areas:
3.1 Osteogenic Activity
Research indicates that europium-doped biomaterials enhance bone regeneration. For instance, europium-doped calcium polyphosphate demonstrated increased osteogenic differentiation in human umbilical vein endothelial cells (HUVECs), promoting bone healing processes .
| Biomaterial Type | Form of Europium | Experimental Group | Results |
|---|---|---|---|
| Calcium Polyphosphate | Eu³⁺ (EuPO₄) | 5% Eu-doped | Increased secretion of angiogenesis-related proteins |
3.2 Angiogenic Properties
Europium compounds have shown significant angiogenic effects. In a study involving europium hydroxide nanoparticles (EHNs), treated ischemic rats exhibited enhanced blood perfusion and increased levels of nitric oxide (NO), a key mediator in angiogenesis .
| Experimental Group | Control Group | Evaluation Method | Results |
|---|---|---|---|
| EHNs (5 mg/kg) | Sham group | Laser Doppler imaging | Rapid increase in blood perfusion |
3.3 Antibacterial Effects
The antibacterial properties of europium compounds have been substantiated through various assays. Studies suggest that europium hydroxide nanoparticles can inhibit bacterial growth, potentially serving as effective antibacterial agents in clinical settings .
4. Case Studies and Research Findings
A systematic review encompassing 30 articles revealed that doping biomaterials with europium ions significantly enhances their biological functionalities:
- Neuritogenic Effects : Europium compounds promoted neurite outgrowth in neuronal cell cultures.
- Antitumor Properties : Certain europium-based nanoparticles exhibited cytotoxic effects against cancer cell lines, suggesting potential applications in cancer therapy .
The biological activity of europium compounds is believed to stem from several mechanisms:
- Reactive Oxygen Species (ROS) Generation : Europium ions can induce oxidative stress, which facilitates angiogenesis and tissue repair processes.
- Nitric Oxide Signaling Pathways : Enhanced NO production via endothelial nitric oxide synthase (eNOS) activation has been linked to improved vascularization and healing responses .
6. Conclusion
Europium(II) dihydroxide presents a promising avenue for biomedical research due to its diverse biological activities, including osteogenic, angiogenic, antibacterial, and potential neuritogenic effects. Ongoing research will further elucidate its mechanisms of action and optimize its applications in regenerative medicine.
Q & A
Basic Research Questions
Q. What are the optimal synthesis conditions for stabilizing Europium(II) hydroxide, and how can researchers mitigate oxidation during preparation?
- Methodological Answer : Synthesis requires strict control of redox conditions. Use inert atmospheres (e.g., argon gloveboxes) and reducing agents (e.g., hydrazine, metallic europium) to stabilize Eu²+. pH must be maintained above 10 to favor hydroxide formation, monitored via potentiometric titration. Techniques like electrochemical deposition in alkaline media may also prevent oxidation .
Q. Which analytical techniques are most reliable for confirming the oxidation state and coordination environment of Europium(II) in hydroxide compounds?
- Methodological Answer : X-ray absorption spectroscopy (XAS) at the Eu L₃-edge can distinguish Eu²+ (4f⁷) from Eu³+ (4f⁶) via edge shifts. Mössbauer spectroscopy is sensitive to electronic environments, while X-ray photoelectron spectroscopy (XPS) validates oxidation states. Pair with Shannon-Prewitt ionic radii (Eu²+: ~1.31 Å for 8-coordination) to interpret bond distances in XRD data .
Advanced Research Questions
Q. How does the stability of Europium(II) hydroxide vary with pH and ionic strength in aqueous systems, and what mechanisms drive its decomposition?
- Methodological Answer : Stability is pH-dependent, with decomposition via oxidation or hydrolysis. Use cyclic voltammetry to map redox windows under varying pH (e.g., 8–12) and ionic strengths (controlled by nitrate/sulfate backgrounds). Evidence from europium(III) extraction studies (Fig. 1 in ) suggests chloride ions may accelerate Eu²+ oxidation, requiring chelating agents (e.g., EDTA) to stabilize the ion .
Q. How can researchers resolve contradictions in reported structural data (e.g., bond lengths, coordination numbers) for Europium(II) hydroxide?
- Methodological Answer : Discrepancies arise from polyhedral distortion, covalence, or synthesis artifacts. Apply bond valence sum (BVS) analysis to XRD data, referencing revised Shannon-Prewitt radii for Eu²+ . Computational models (e.g., density functional theory, DFT) can simulate coordination environments, accounting for ligand field effects. Compare experimental and simulated EXAFS spectra to validate coordination numbers .
Q. What role do 4f electrons play in the electronic structure and magnetic properties of Europium(II) hydroxide?
- Methodological Answer : The 4f⁷ configuration (half-filled shell) confers high spin states and paramagnetism. Use ab initio molecular dynamics (AIMD) simulations with Hubbard-U corrections (DFT+U) to model f-electron localization. Magnetic susceptibility measurements (SQUID) and electron paramagnetic resonance (EPR) can detect exchange interactions. Contrast with Eu³+ (4f⁶, non-magnetic ground state) to isolate 4f contributions .
Q. How does oxygen fugacity (fO₂) influence the redox behavior of Europium(II) hydroxide in geochemical or planetary science contexts?
- Methodological Answer : Eu²+ stability is a redox sensor in high-temperature/pressure systems (e.g., Europa’s subsurface ocean). Conduct experiments in controlled fO₂ environments using solid-state electrochemical cells (e.g., yttria-stabilized zirconia sensors). Compare with computational phase diagrams (CALPHAD) to predict Eu²+/Eu³+ transitions. Studies on europium oxides (e.g., EuO vs. Eu₂O₃) provide analogs for fugacity-dependent behavior .
Methodological Considerations
- Data Management : Adopt FAIR principles (Findable, Accessible, Interoperable, Reusable) for sharing spectral datasets and computational models. Use platforms like the EU Common Data Platform on Chemicals for structured data deposition .
- Error Analysis : Quantify uncertainties in bond lengths (via R-factor in XRD refinements) and redox potentials (via Nernst equation error propagation). Report confidence intervals for coordination numbers derived from EXAFS .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
